Cas no 2227752-65-8 (rac-(1R,2S)-2-(cyclobutylmethyl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(cyclobutylmethyl)cyclopentan-1-ol
• CAS No: 2227752-65-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5938890
• PubChem ID: 165600966
• Update Time: 2025-06-09

rac-(1R,2S)-2-(cyclobutylmethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(cyclobutylmethyl)cyclopentan-1-ol
• EN300-1626165
• 2227752-65-8

• Inchi： 1S/C10H18O/c11-10-6-2-5-9(10)7-8-3-1-4-8/h8-11H,1-7H2/t9-,10+/m0/s1
• InChI Key： CXZGZUKJJPNUJS-VHSXEESVSA-N
• SMILES： O[C@@H]1CCC[C@H]1CC1CCC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(cyclobutylmethyl)cyclopentan-1-ol

Recent Advances in the Study of rac-(1R,2S)-2-(cyclobutylmethyl)cyclopentan-1-ol (CAS: 2227752-65-8)

The compound rac-(1R,2S)-2-(cyclobutylmethyl)cyclopentan-1-ol (CAS: 2227752-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopentanol derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule modulators for neurological disorders. Recent studies have focused on its unique structural features, which combine a cyclopentane scaffold with a cyclobutylmethyl substituent, offering a versatile platform for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The stereochemistry at the 1- and 2-positions of the cyclopentane ring was found to significantly influence binding affinity to GABA_A receptor subtypes. Molecular docking simulations revealed that the (1R,2S) configuration optimally interacts with the benzodiazepine binding site, suggesting potential applications in anxiety and seizure disorders.

Another significant development comes from recent patent applications (WO2023051234A1, 2023) where rac-(1R,2S)-2-(cyclobutylmethyl)cyclopentan-1-ol serves as a precursor for novel analgesic compounds. The cyclobutylmethyl group appears to enhance blood-brain barrier permeability while maintaining metabolic stability, addressing a common challenge in CNS drug development. Pharmacokinetic studies in rodent models demonstrated favorable absorption and distribution profiles for derivatives of this compound.

The synthetic accessibility of this scaffold has also been improved through recent methodological advances. A 2024 publication in Organic Letters describes an asymmetric hydrogenation protocol that achieves >95% enantiomeric excess for the (1R,2S) isomer, addressing previous challenges in stereoselective synthesis. This breakthrough is particularly relevant for scaling up production while maintaining the stringent purity requirements for pharmaceutical applications.

Ongoing clinical investigations (Phase I/II trials) are exploring derivatives of rac-(1R,2S)-2-(cyclobutylmethyl)cyclopentan-1-ol as potential treatments for neuropathic pain and spasticity. Preliminary results suggest a favorable safety profile with reduced sedative effects compared to existing GABAergic medications. Researchers attribute this improved therapeutic window to the compound's unique interactions with specific receptor subunits.

Future research directions highlighted in recent reviews include exploring this scaffold's potential in targeting other neurological targets beyond GABA receptors, such as TRP channels and sigma receptors. The structural flexibility offered by the cyclobutylmethyl group allows for diverse modifications while maintaining the core pharmacophore, making rac-(1R,2S)-2-(cyclobutylmethyl)cyclopentan-1-ol a versatile building block in medicinal chemistry.